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30-Hydroxylup-20(29)-en-3-one 30-Hydroxylup-20(29)-en-3-one
Brand Name: Vulcanchem
CAS No.: 72944-06-0
VCID: VC0114849
InChI: InChI=1S/C30H48O2/c1-19(18-31)20-10-13-27(4)16-17-29(6)21(25(20)27)8-9-23-28(5)14-12-24(32)26(2,3)22(28)11-15-30(23,29)7/h20-23,25,31H,1,8-18H2,2-7H3/t20-,21+,22-,23+,25+,27+,28-,29+,30+/m0/s1
SMILES: CC1(C2CCC3(C(C2(CCC1=O)C)CCC4C3(CCC5(C4C(CC5)C(=C)CO)C)C)C)C
Molecular Formula: C30H48O2
Molecular Weight: 440.7 g/mol

30-Hydroxylup-20(29)-en-3-one

CAS No.: 72944-06-0

Reference Standards

VCID: VC0114849

Molecular Formula: C30H48O2

Molecular Weight: 440.7 g/mol

30-Hydroxylup-20(29)-en-3-one - 72944-06-0

CAS No. 72944-06-0
Product Name 30-Hydroxylup-20(29)-en-3-one
Molecular Formula C30H48O2
Molecular Weight 440.7 g/mol
IUPAC Name (1R,3aR,5aR,5bR,7aR,11aR,11bR,13aR,13bS)-1-(3-hydroxyprop-1-en-2-yl)-3a,5a,5b,8,8,11a-hexamethyl-2,3,4,5,6,7,7a,10,11,11b,12,13,13a,13b-tetradecahydro-1H-cyclopenta[a]chrysen-9-one
Standard InChI InChI=1S/C30H48O2/c1-19(18-31)20-10-13-27(4)16-17-29(6)21(25(20)27)8-9-23-28(5)14-12-24(32)26(2,3)22(28)11-15-30(23,29)7/h20-23,25,31H,1,8-18H2,2-7H3/t20-,21+,22-,23+,25+,27+,28-,29+,30+/m0/s1
Standard InChIKey ZUBZPUNHXGLZSQ-BHMAJAPKSA-N
Isomeric SMILES C[C@]12CC[C@H]([C@@H]1[C@H]3CC[C@@H]4[C@]5(CCC(=O)C([C@@H]5CC[C@]4([C@@]3(CC2)C)C)(C)C)C)C(=C)CO
SMILES CC1(C2CCC3(C(C2(CCC1=O)C)CCC4C3(CCC5(C4C(CC5)C(=C)CO)C)C)C)C
Canonical SMILES CC1(C2CCC3(C(C2(CCC1=O)C)CCC4C3(CCC5(C4C(CC5)C(=C)CO)C)C)C)C
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PubChem Compound 15038289
Last Modified Nov 11 2021
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